Cas no 50690-52-3 (BENZENEACETONITRILE, 4-PROPOXY-)
50690-52-3 structure
Product Name:BENZENEACETONITRILE, 4-PROPOXY-
CAS No:50690-52-3
MF:C11H13NO
MW:175.227022886276
CID:3370946
PubChem ID:15556138
Update Time:2025-04-21
BENZENEACETONITRILE, 4-PROPOXY- Chemical and Physical Properties
Names and Identifiers
-
- BENZENEACETONITRILE, 4-PROPOXY-
- 2-(4-propoxyphenyl)acetonitrile
- SCHEMBL7774589
- AKOS000166950
- 50690-52-3
- 993-295-9
-
- Inchi: 1S/C11H13NO/c1-2-9-13-11-5-3-10(4-6-11)7-8-12/h3-6H,2,7,9H2,1H3
- InChI Key: GHTRHWRFHUGGOI-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC=C(OCCC)C=C1
Computed Properties
- Exact Mass: 175.099714038Da
- Monoisotopic Mass: 175.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 33Ų
BENZENEACETONITRILE, 4-PROPOXY- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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